Cas no 41908-97-8 (1-methyl-2-(4-methylphenyl)sulfonyl-benzene)

• Product Name: 1-methyl-2-(4-methylphenyl)sulfonyl-benzene
• CAS No: 41908-97-8
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 927514
• PubChem ID: 3038729
• Update Time: 2025-04-19

1-methyl-2-(4-methylphenyl)sulfonyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(4-methylphenyl)sulfonyl-benzene
• 1-methyl-2-(4-methylphenyl)sulfonylbenzene
• 586GQD08LV
• Sulfone, o-tolyl p-tolyl
• 3-06-00-01404 (Beilstein Handbook Reference)
• 2,4'-Dimethyldifenylsulfon [Czech]
• DTXSID20194677
• Q27261561
• O,p'-ditolyl sulfone
• SCHEMBL8964467
• ITAJGXLAYACITF-UHFFFAOYSA-N
• DITOLYL SULFONE, O,P'-
• NS00122351
• 1-METHYL-2-(4-METHYLPHENYL) SULFONYL-BENZENE
• BRN 2051927
• 2-tolyl-4-tolylsulfone
• o-Tolyl p-tolyl sulfone
• 2,4'-Dimethyldifenylsulfon
• 41908-97-8
• UNII-586GQD08LV

• Inchi： 1S/C14H14O2S/c1-11-7-9-13(10-8-11)17(15,16)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key： ITAJGXLAYACITF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 246.07145086g/mol
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų